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Compound of Interest

1-Bromo-2-chloro-4,5-
Compound Name:
difluorobenzene

cat. No.: B1272681

An In-depth Technical Guide on 1-Bromo-2-chloro-4,5-difluorobenzene: Molecular Structure
and Weight

This guide provides a detailed analysis of the molecular structure and weight of 1-Bromo-2-
chloro-4,5-difluorobenzene, a polyhalogenated benzene derivative. This document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Molecular Weight

The molecular weight of a compound is a fundamental physical property, crucial for
stoichiometric calculations in chemical reactions and for various analytical techniques. It is
determined by the sum of the atomic weights of its constituent atoms.

The molecular formula for 1-Bromo-2-chloro-4,5-difluorobenzene is CeH2BrCIFz[1]. The
molecular weight is approximately 227.43 g/mol [1][2][3]. A detailed breakdown of the molecular
weight calculation is presented in the table below, using the standard atomic weights of the
constituent elements.
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Standard

. . . Total Weight
Element Symbol Quantity Atomic Weight ( |
amu
(amu)
Carbon C 6 ~12.011[4][5] 72.066
Hydrogen H 2 ~1.008[6][7][8] 2.016
_ ~79.904[9][10]
Bromine Br 1 79.904
[11]
, ~35.453[12][13]
Chlorine Cl 1 35.453
[14][15]
. ~18.998[16][17]
Fluorine F 2 37.996
[18][19]

Total 227.435

Note: The total molecular weight may vary slightly depending on the source and the precision
of the atomic weights used.

Molecular Structure

The structure of 1-Bromo-2-chloro-4,5-difluorobenzene is based on a central benzene ring.
The numbering of the carbon atoms in the ring dictates the positions of the halogen
substituents. According to IUPAC nomenclature:

e The principal functional group or the substituent that comes first alphabetically (Bromo) is
assigned to position 1.

o The other substituents are then numbered to give them the lowest possible locants.
Following this, the substituents are arranged as follows:

e A Bromine (Br) atom at position 1.

¢ A Chlorine (Cl) atom at position 2.

e A Fluorine (F) atom at position 4.
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e Asecond Fluorine (F) atom at position 5.

The diagram below, generated using the Graphviz DOT language, visualizes this molecular
structure.

Molecular structure of 1-Bromo-2-chloro-4,5-difluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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